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Compound of Interest

5-Bromo-2-
Compound Name:
(trifluoromethyl)pyrimidine

Cat. No.: B566293

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a detailed overview of the synthesis of 5-Bromo-2-
(trifluoromethyl)pyrimidine, a key building block in medicinal chemistry. While the initial
discovery and first synthesis of this compound are not readily available in published literature,
this document outlines a well-established synthetic protocol. The guide includes a
comprehensive experimental procedure, tabulated quantitative data, and a visual
representation of the synthetic workflow, designed to be a valuable resource for researchers in
drug discovery and development.

Introduction

5-Bromo-2-(trifluoromethyl)pyrimidine is a halogenated pyrimidine derivative of significant
interest in the pharmaceutical and agrochemical industries. The presence of the trifluoromethyl
group can enhance metabolic stability and binding affinity of molecules to their biological
targets, while the bromo substituent provides a versatile handle for further chemical
modifications, such as cross-coupling reactions. Although the compound is commercially
available and its CAS number (799557-86-1) is registered, a definitive first report of its
synthesis could not be identified in a comprehensive search of scientific and patent literature.
This guide presents a representative and detailed synthetic method.
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Physicochemical Properties

A summary of the key physicochemical properties of 5-Bromo-2-(trifluoromethyl)pyrimidine
is provided in Table 1.

Table 1: Physicochemical Properties of 5-Bromo-2-(trifluoromethyl)pyrimidine

Property Value Source
CAS Number 799557-86-1 [1]
Molecular Formula CsH2BrFsN:2 [1]
Molecular Weight 226.98 g/mol [1]
Appearance Solid [2]
Melting Point 41-42 °C [2]

Synthesis of 5-Bromo-2-(trifluoromethyl)pyrimidine

The following section details a robust method for the synthesis of 5-Bromo-2-
(trifluoromethyl)pyrimidine, adapted from a patented procedure.[3] The reaction proceeds via
the bromination of 2-(trifluoromethyl)pyrimidine.

Reaction Scheme
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Acetic Acid (solvent)

Br2 P 5-Bromo-2-(trifluoromethyl)pyrimidine

Refkv

2-(Trifluoromethyl)pyrimidine

Scheme 1: Synthesis of 5-Bromo-2-(trifluoromethyl)pyrimidine
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1. Dissolve 2-(Trifluoromethyl)pyrimidine
in Acetic Acid

i

2. Add Bromine Dropwise

i

3. Reflux Reaction Mixture Overnight

'

4. Cool to Room Temperature

i

5. Liquid-Liquid Extraction
(Water/Ethyl Acetate)

'

6. Separate Organic Phase

i

7. Dry Organic Phase
(Anhydrous Na2S0a4)

'

8. Concentrate Under Reduced Pressure

Final Product:
5-Bromo-2-(trifluoromethyl)pyrimidine

Synthesis and Purification Workflow

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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